Cas no 866683-58-1 (trimethyl-(3-trifluoromethoxyphenylethynyl)-silane)

• Product Name: trimethyl-(3-trifluoromethoxyphenylethynyl)-silane
• CAS No: 866683-58-1
• MF: C₁₂H₁₃F₃OSi
• MW: 258.31173491478
• CID: 3037065
• PubChem ID: 67047416
• Update Time: 2025-04-21

trimethyl-(3-trifluoromethoxyphenylethynyl)-silane Chemical and Physical Properties

Names and Identifiers

• trimethyl-(3-trifluoromethoxyphenylethynyl)-silane
• 1-(Trifluoromethoxy)-3-[2-(trimethylsilyl)ethynyl]benzene
• DTXSID201198824
• 866683-58-1
• SCHEMBL1476032
• Trimethyl((3-(trifluoromethoxy)phenyl)ethynyl)silane
• Benzene, 1-(trifluoromethoxy)-3-[2-(trimethylsilyl)ethynyl]-

• Inchi： 1S/C12H13F3OSi/c1-17(2,3)8-7-10-5-4-6-11(9-10)16-12(13,14)15/h4-6,9H,1-3H3
• InChI Key： PSEDUYGGVFKWJX-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=C(C=1)OC(F)(F)F)(C)(C)C

Computed Properties

• Exact Mass: 258.06900
• Monoisotopic Mass: 258.06877605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.81410